Cas no 2228146-93-6 (3-amino-2-(2-chloro-3,6-difluorophenyl)propan-1-ol)

• Product Name: 3-amino-2-(2-chloro-3,6-difluorophenyl)propan-1-ol
• CAS No: 2228146-93-6
• MF: C₉H₁₀ClF₂NO
• MW: 221.631608486176
• CID: 6019311
• PubChem ID: 165636373
• Update Time: 2025-06-10

3-amino-2-(2-chloro-3,6-difluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(2-chloro-3,6-difluorophenyl)propan-1-ol
• EN300-1993326
• 2228146-93-6

• Inchi： 1S/C9H10ClF2NO/c10-9-7(12)2-1-6(11)8(9)5(3-13)4-14/h1-2,5,14H,3-4,13H2
• InChI Key： ADOYEOCFTVRMFV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C(CO)CN)F)F

Computed Properties

• Exact Mass: 221.0418980g/mol
• Monoisotopic Mass: 221.0418980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-2-(2-chloro-3,6-difluorophenyl)propan-1-ol

Research Briefing on 3-amino-2-(2-chloro-3,6-difluorophenyl)propan-1-ol (CAS: 2228146-93-6)

The compound 3-amino-2-(2-chloro-3,6-difluorophenyl)propan-1-ol (CAS: 2228146-93-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a chloro-difluorophenyl group and an amino-propanol moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex drug molecules.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of novel bioactive molecules. Researchers have explored its utility in the development of enzyme inhibitors, particularly those targeting kinases and other signaling proteins. The presence of the chloro and difluoro substituents on the phenyl ring enhances the molecule's ability to interact with hydrophobic pockets in target proteins, thereby improving binding affinity and selectivity.

Recent publications have highlighted innovative synthetic routes to produce 3-amino-2-(2-chloro-3,6-difluorophenyl)propan-1-ol with high yield and purity. For instance, a study published in the Journal of Medicinal Chemistry demonstrated a multi-step synthesis involving asymmetric hydrogenation and chiral resolution, achieving enantiomeric excesses greater than 99%. This advancement is critical for ensuring the compound's suitability in chiral drug development.

Pharmacological evaluations have revealed that derivatives of this compound exhibit notable activity against certain cancer cell lines, particularly those associated with breast and lung cancers. Mechanistic studies suggest that these derivatives interfere with cell cycle progression and induce apoptosis via the mitochondrial pathway. These findings underscore the compound's potential as a scaffold for designing new anticancer agents.

In addition to its anticancer properties, 3-amino-2-(2-chloro-3,6-difluorophenyl)propan-1-ol has been investigated for its anti-inflammatory and antimicrobial effects. Preliminary data indicate that it can modulate the activity of key inflammatory cytokines, such as TNF-α and IL-6, making it a candidate for treating chronic inflammatory diseases. Furthermore, its structural analogs have shown efficacy against resistant bacterial strains, highlighting its versatility in drug discovery.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic profile, including its bioavailability and metabolic stability. Current research efforts are directed toward structural modifications to enhance these properties while maintaining or improving therapeutic efficacy. Collaborative studies between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-amino-2-(2-chloro-3,6-difluorophenyl)propan-1-ol (CAS: 2228146-93-6) represents a valuable chemical entity with broad potential in drug development. Its unique structural attributes and diverse biological activities make it a focal point for ongoing research. Future studies will likely explore its applications in precision medicine and combination therapies, further solidifying its role in advancing chemical biology and pharmaceutical sciences.